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Compound of Interest
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Cat. No.: B1263422

Get Quote

Introduction

Astrocytes, the most abundant glial cells in the central nervous system, play a critical role in

brain homeostasis and information processing.[1] They communicate and respond to neuronal

activity through dynamic changes in their intracellular calcium (Ca²⁺) concentration.[2][3] These

Ca²⁺ signals are complex, exhibiting spatiotemporal heterogeneity from localized microdomains

in fine processes to global waves that propagate throughout the cell and even to neighboring

astrocytes.[1][3] Investigating these signals is crucial for understanding astrocyte physiology

and their role in synaptic plasticity, neurovascular coupling, and various neurological disorders.

[1][2]

Fluo-4FF is a low-affinity fluorescent Ca²⁺ indicator derived from Fluo-4. Its properties make it

particularly well-suited for studying cellular events that involve high-amplitude Ca²⁺ transients,

which might saturate higher-affinity indicators like Fluo-4.[4] This makes Fluo-4FF an excellent

tool for researchers investigating astrocyte Ca²⁺ signaling under conditions of strong

stimulation or in pathological states where Ca²⁺ homeostasis is disrupted.
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Low Calcium Affinity: With a dissociation constant (Kd) in the micromolar range, Fluo-4FF is

ideal for measuring high Ca²⁺ concentrations (1 µM to 1 mM) without signal saturation.[4]

Visible Light Excitation: Fluo-4FF is excited by the 488 nm argon-ion laser line, making it

compatible with standard fluorescence microscopes, confocal microscopes, and flow

cytometers.[4]

Large Fluorescence Increase: Like its parent compound Fluo-4, it exhibits a significant

increase in fluorescence intensity upon binding to Ca²⁺, providing a high signal-to-noise

ratio.[5]

AM Ester Form for Cell Loading: Fluo-4FF is available as an acetoxymethyl (AM) ester,

which is a cell-permeant form that allows for straightforward loading into live cells.[5][6] Once

inside the cell, intracellular esterases cleave the AM group, trapping the active indicator in

the cytosol.[1]

Quantitative Data: Comparison of Calcium
Indicators
The selection of a Ca²⁺ indicator is critical and depends on the expected range of Ca²⁺

concentrations. The resting Ca²⁺ concentration in astrocytes is typically around 80-100 nM.[7]

While high-affinity indicators are suitable for detecting subtle changes from this baseline, low-

affinity indicators like Fluo-4FF are necessary for accurately resolving large-amplitude signals.
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Property Fluo-4FF Fluo-4 Fura-2

Ca²⁺ Dissociation

Constant (Kd)
~9.7 µM ~335-345 nM ~145 nM

Excitation Maximum

(Ca²⁺-bound)
~494 nm ~494 nm ~335 nm / ~363 nm

Emission Maximum

(Ca²⁺-bound)
~516 nm ~506 nm ~510 nm

Optimal Application

High Ca²⁺

concentrations (µM-

mM range)

Resting to moderate

Ca²⁺ levels (nM-µM)

Ratiometric

quantification of Ca²⁺

levels

Indicator Type
Single-wavelength

intensity

Single-wavelength

intensity

Dual-wavelength

ratiometric

Note: Spectral properties and Kd values can vary slightly depending on the experimental

conditions (e.g., pH, temperature, ionic strength). Data compiled from multiple sources.[4][8][9]

Astrocyte Calcium Signaling Pathways
Astrocytic Ca²⁺ signals are generated by a combination of Ca²⁺ release from internal stores

and influx from the extracellular space.[10] Neurotransmitters released from active synapses,

such as ATP and glutamate, bind to G-protein coupled receptors (GPCRs) on the astrocyte

membrane, initiating a signaling cascade that is central to astrocyte excitability.[3][11]
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1. Cell Preparation
(Culture, Slice, or in vivo)

2. Fluo-4FF AM Loading
(Incubation with dye)

3. De-esterification
(Incubation to trap dye)

4. Baseline Imaging
(Record resting fluorescence)

5. Stimulation
(Pharmacological or Electrical)

6. Time-Lapse Imaging
(Record fluorescence changes)

7. Data Analysis
(ROI selection, ΔF/F₀ calculation)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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